Cas no 1782874-31-0 (4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol)

• Product Name: 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol
• CAS No: 1782874-31-0
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5925216
• PubChem ID: 84739063
• Update Time: 2025-10-30

4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1958156
• 4-(3-bromophenyl)-1,1,1-trifluorobutan-2-ol
• 1782874-31-0
• 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol

• Inchi： 1S/C10H10BrF3O/c11-8-3-1-2-7(6-8)4-5-9(15)10(12,13)14/h1-3,6,9,15H,4-5H2
• InChI Key： BDMZCZXWKMKIPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C(F)(F)F)O

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol

Introduction to 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol (CAS No. 1782874-31-0)

4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1782874-31-0, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its brominated phenyl ring and trifluoromethyl-substituted butyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol consists of a benzene ring substituted with a bromine atom at the 3-position and an alcohol functional group attached to a 1,1,1-trifluorobutyl chain. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in drug design, where fluorine substitution often enhances metabolic stability and pharmacokinetic properties.

In recent years, there has been growing interest in the development of fluorinated compounds for their potential therapeutic applications. The bromophenyl moiety in this compound serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The trifluorobutyl group adds rigidity to the molecule and can influence its solubility and bioavailability, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol is its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated alcohol core allows for selective interactions with biological targets, enhancing binding affinity while minimizing off-target effects. This specificity is essential for achieving therapeutic efficacy with minimal side effects.

Recent advancements in computational chemistry have further highlighted the potential of 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol as a building block for drug candidates. Molecular modeling studies indicate that the compound can be engineered to interact with specific pockets on enzymes or receptors involved in disease pathways. The combination of computational design with experimental validation has led to the identification of novel analogs with improved pharmacological profiles. These findings underscore the importance of fluorinated compounds in modern drug discovery.

The pharmaceutical industry has also explored 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol for its potential in developing antiviral and antibacterial agents. The structural features of this compound allow it to disrupt essential viral or bacterial processes by inhibiting key enzymes or receptors. For example, derivatives of this scaffold have shown promise in inhibiting proteases involved in viral replication. Such discoveries highlight the versatility of fluorinated alcohols as pharmacophores.

In addition to its pharmaceutical applications, 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol has found utility in materials science and agrochemical research. Its unique electronic properties make it suitable for designing advanced materials with specific optical or electronic characteristics. Furthermore, fluorinated compounds are increasingly being used in crop protection agents due to their enhanced stability and bioactivity.

The synthesis of 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing waste generation. These approaches align with the growing emphasis on sustainable chemistry practices in industrial settings.

Future research directions may focus on expanding the chemical space explored by 4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol through structural modifications and derivatization strategies. By leveraging cutting-edge technologies such as flow chemistry and biocatalysis, scientists aim to develop more efficient synthetic routes to this compound and its analogs. Such innovations will further enhance their accessibility for academic and industrial applications.

In conclusion,4-(3-Bromophenyl)-1,1,1-trifluorobutan-2-ol (CAS No. 1782874-31-0) represents a significant advancement in fluorinated chemistry with broad implications for drug discovery and material science. Its unique structural features and functional versatility make it a cornerstone compound for developing next-generation therapeutics and advanced materials.